Cas no 2404734-17-2 ((5-Bromo-4-ethoxy-2,3-difluorophenyl)(methyl)sulfane)

• Product Name: (5-Bromo-4-ethoxy-2,3-difluorophenyl)(methyl)sulfane
• CAS No: 2404734-17-2
• MF: C₉H₉BrF₂OS
• MW: 283.132967710495
• MDL: MFCD32632275
• CID: 5079545
• Update Time: 2026-03-01

(5-Bromo-4-ethoxy-2,3-difluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-4-ethoxy-2,3-difluorophenyl)(methyl)sulfane

• MDL： MFCD32632275
• Inchi： 1S/C9H9BrF2OS/c1-3-13-9-5(10)4-6(14-2)7(11)8(9)12/h4H,3H2,1-2H3
• InChI Key： NQAKBJDMCUPQPT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1OCC)F)F)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 3.7
• Topological Polar Surface Area: 34.5

Additional information on (5-Bromo-4-ethoxy-2,3-difluorophenyl)(methyl)sulfane

Recent Advances in the Study of (5-Bromo-4-ethoxy-2,3-difluorophenyl)(methyl)sulfane (CAS: 2404734-17-2) and Its Applications in Chemical Biology and Medicine

The compound (5-Bromo-4-ethoxy-2,3-difluorophenyl)(methyl)sulfane (CAS: 2404734-17-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of (5-Bromo-4-ethoxy-2,3-difluorophenyl)(methyl)sulfane as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the bromo and ethoxy substituents, make it a versatile building block for the development of fluorinated compounds with enhanced pharmacokinetic properties. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are being explored for their efficacy in treating various cancers.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of (5-Bromo-4-ethoxy-2,3-difluorophenyl)(methyl)sulfane exhibit potent inhibitory activity against specific protein kinases involved in tumor growth. The study employed a combination of computational modeling and in vitro assays to identify the most promising candidates, with several compounds showing nanomolar IC50 values against target kinases.

Another significant development involves the use of this compound in the design of novel antimicrobial agents. Researchers have reported that structural modifications of (5-Bromo-4-ethoxy-2,3-difluorophenyl)(methyl)sulfane can lead to compounds with broad-spectrum activity against drug-resistant bacterial strains. This finding is particularly relevant in light of the growing global threat of antimicrobial resistance.

The metabolic stability and pharmacokinetic profile of (5-Bromo-4-ethoxy-2,3-difluorophenyl)(methyl)sulfane derivatives have also been investigated in recent preclinical studies. Results indicate that the fluorinated aromatic ring system contributes to improved metabolic stability compared to non-fluorinated analogs, while the ethoxy group enhances solubility. These properties make the compound an attractive scaffold for further drug development efforts.

Looking ahead, researchers are exploring the potential of (5-Bromo-4-ethoxy-2,3-difluorophenyl)(methyl)sulfane in targeted drug delivery systems. Preliminary studies suggest that the compound's chemical properties may allow for conjugation with various drug carriers, potentially enabling more precise delivery of therapeutic agents to specific tissues or cells. This approach could significantly improve treatment efficacy while minimizing side effects.

In conclusion, (5-Bromo-4-ethoxy-2,3-difluorophenyl)(methyl)sulfane (CAS: 2404734-17-2) represents a promising chemical entity with diverse applications in medicinal chemistry. The recent advancements in understanding its biological activities and synthetic utility underscore its potential as a valuable tool in the development of new therapeutic agents. Future research directions may include further optimization of its derivatives for specific therapeutic targets and exploration of its use in combination therapies.